2-((difluoromethyl)sulfonyl)-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfonyl)-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]benzamide
• InChI: InChI=1S/C18H18F2N2O5S2/c1-12-7-8-13(22-9-4-10-28(22,24)25)11-15(12)21-17(23)14-5-2-3-6-16(14)29(26,27)18(19)20/h2-3,5-8,11,18H,4,9-10H2,1H3,(H,21,23)
• InChI Key: XFSAQXNNXZGMCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C3=CC=CC=C3S(=O)(=O)C(F)F
• Molecular Formula: C18H18F2N2O5S2
• Molecular Weight: 444.5 g/mol

Description

2-((difluoromethyl)sulfonyl)-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)benzamide is a useful research compound. Its molecular formula is C18H18F2N2O5S2 and its molecular weight is 444.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sulfonamide Research Applications

Sulfonamides in Clinical Drugs

Sulfonamides, incorporating the primary sulfonamide moiety, are found in a wide array of clinically used drugs, including diuretics, carbonic anhydrase inhibitors (CAIs), antiepileptics, antipsychotics, and COX2 inhibitors. Notable examples are furosemide, acetazolamide, zonisamide, and celecoxib. This group has been expanded recently with drugs like apricoxib and pazopanib, which show significant antitumor activity. The research highlights the importance of novel sulfonamides in treating glaucoma, tumors, and other conditions, suggesting a promising future for drugs incorporating the sulfonamide motif, including "2-((difluoromethyl)sulfonyl)-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)benzamide" (Carta, Scozzafava, & Supuran, 2012).

Diuretics and CA Inhibitory Action

The research also extends to diuretics with carbonic anhydrase inhibitory properties, where primary sulfamoyl moieties act as zinc-binding groups. These compounds not only treat conditions like hypertension but also exhibit polypharmacological effects and potential in drug repositioning. The enhanced therapeutic activity of these sulfonamide CA inhibitors underscores their significance in developing future therapeutic agents (Carta & Supuran, 2013).

Antitumor and Anti-inflammatory Effects

Glibenclamide, a sulfonylurea drug, exemplifies sulfonamides' broader pharmacological applications, demonstrating anti-inflammatory effects in various diseases and potential in treating central nervous system injuries. This suggests that sulfonamide derivatives could have diverse therapeutic applications beyond their traditional use in managing diabetes (Zhang et al., 2017).

Environmental Impact and Degradation

Polyfluoroalkyl Chemicals

Studies on polyfluoroalkyl chemicals, which include perfluorooctanoic acid (PFOA) and perfluorooctane sulfonic acid (PFOS), provide insight into the environmental fate and degradation of these substances. Research into their biodegradability and transformation into perfluorinated carboxylic and sulfonic acids highlights the need for understanding the environmental impact of sulfonamide derivatives, including the safety and risks associated with their widespread use and potential accumulation in the environment (Liu & Avendaño, 2013).